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InChI=1S/C16H17N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-6,10-11,15H,7,17H2,1H3,(H,18,20)(H,22,23)/t10?,11-,15-/m1/s1
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Cephalexin is a cephalosporin antibiotic that is active against most Gram-positive cocci, including penicillinase-producing Staphylococci, and against Gram-negative bacteria such as N. gonorrhoeae, E. coli, K. pneumonia, Salmonellae, Shigella, and some strains of H. influenza. It is not effective against Proteus species, Pseudomonas, or mycobacteria. Cephalexin specifically inactivates penicillin-binding protein (PBP) 3, which is essential for bacterial cell wall synthesis. It has been combined with antibiotics that preferentially target alternate PBP isotypes as a strategy to combat drug-resistant bacteria.
Cephalexin is a beta-lactam, first-generation cephalosporin antibiotic with bactericidal activity. Cephalexin binds to and inactivates penicillin-binding proteins (PBP) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the c...